Cas no 496-42-4 (2-(1H-Indol-2-yl)ethanamine)

• Product Name: 2-(1H-Indol-2-yl)ethanamine
• CAS No: 496-42-4
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• MDL: MFCD05181726
• CID: 37782
• PubChem ID: 439752
• Update Time: 2025-06-08

2-(1H-Indol-2-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Indol-2-yl)ethanamine
• 1H-Indole-2-ethanamine
• 2-(1H-Benzoimidazol-2-yl)-ethylamine
• 2-(1H-BENZOIMIDAZOL-2-YL)ETHYLAMINE,
• 2-(2-aminoethyl)-1H-indole
• 2-(2-Aminoethyl)indole
• 2-(2-indolyl)ethylamine
• 2-(indol-2-yl)ethanamine
• 2-(indol-2-yl)ethylamine
• AC1L97Z2
• ANW-71705
• C02548
• CTK1D8404
• SureCN653530
• 2-(1H-Indol-2-yl)-ethylamine
• F13295
• Z1198165410
• SB37350
• DS-16758
• WRAUXDQDRDJTKM-UHFFFAOYSA-N
• A827779
• AKOS006281926
• 496-42-4
• FT-0698474
• 2-(2-aminoethyl) indole
• indolethylamine
• CHEMBL4517417
• DTXSID10331438
• EN300-87836
• 2-(1H-indol-2-yl)ethan-1-amine
• SCHEMBL653530
• MFCD05181726
• CS-0035427
• STK939933

• MDL： MFCD05181726
• Inchi： 1S/C10H12N2/c11-6-5-9-7-8-3-1-2-4-10(8)12-9/h1-4,7,12H,5-6,11H2
• InChI Key： WRAUXDQDRDJTKM-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=C1CCN

Computed Properties

• Exact Mass: 160.10016
• Monoisotopic Mass: 160.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.8A^2

Experimental Properties

• Density: 1.157
• Boiling Point: 342.5°C at 760 mmHg
• Flash Point: 187.7°C
• Refractive Index: 1.668
• PSA: 41.81

2-(1H-Indol-2-yl)ethanamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 2-(1H-Indol-2-yl)ethanamine

Recent Advances in the Study of 2-(1H-Indol-2-yl)ethanamine (CAS: 496-42-4) in Chemical Biology and Pharmaceutical Research

2-(1H-Indol-2-yl)ethanamine (CAS: 496-42-4) is a bioactive compound with a structure featuring an indole ring linked to an ethylamine moiety. This molecule has garnered significant attention in recent years due to its potential applications in drug discovery, neuropharmacology, and chemical biology. The indole scaffold is a privileged structure in medicinal chemistry, often associated with diverse biological activities, including serotonin receptor modulation, antimicrobial effects, and anticancer properties. This research briefing aims to summarize the latest findings on 2-(1H-Indol-2-yl)ethanamine, focusing on its synthesis, pharmacological profile, and emerging therapeutic applications.

Recent studies have explored the synthetic routes to 2-(1H-Indol-2-yl)ethanamine, with an emphasis on green chemistry approaches to improve yield and reduce environmental impact. A 2023 publication in the Journal of Organic Chemistry demonstrated a novel catalytic method using palladium nanoparticles, achieving a 92% yield under mild conditions. This advancement is particularly relevant for scalable production, addressing previous challenges in the large-scale synthesis of this compound. Additionally, computational studies have provided insights into the molecular interactions of 2-(1H-Indol-2-yl)ethanamine with biological targets, revealing its potential as a scaffold for designing selective serotonin receptor ligands.

Pharmacological investigations have highlighted the compound's activity as a serotonin receptor modulator, with particular affinity for the 5-HT2A and 5-HT2C subtypes. In vitro assays conducted by a research team at the University of California in 2024 showed that 2-(1H-Indol-2-yl)ethanamine exhibits a Ki value of 15 nM for 5-HT2A receptors, suggesting its potential as a lead compound for developing novel antidepressants or anxiolytics. Furthermore, animal studies have demonstrated its ability to cross the blood-brain barrier efficiently, a critical factor for central nervous system-targeted therapeutics.

Emerging applications of 2-(1H-Indol-2-yl)ethanamine extend beyond neuropharmacology. A recent study published in ACS Chemical Biology (2024) reported its use as a building block for developing fluorescent probes targeting amyloid aggregates in Alzheimer's disease. The indole moiety's intrinsic fluorescence properties, combined with the compound's ability to interact with β-sheet structures, make it a promising tool for diagnostic applications. Additionally, derivatives of 2-(1H-Indol-2-yl)ethanamine have shown antimicrobial activity against drug-resistant bacterial strains, with minimum inhibitory concentrations (MICs) comparable to existing antibiotics in preliminary testing.

Despite these promising findings, challenges remain in the clinical translation of 2-(1H-Indol-2-yl)ethanamine-based therapeutics. Current research is addressing issues such as metabolic stability and potential off-target effects. A 2024 patent application by a major pharmaceutical company describes novel prodrug formulations designed to improve the compound's pharmacokinetic profile while maintaining its therapeutic efficacy. These developments underscore the growing interest in this molecule and its derivatives as potential drug candidates.

In conclusion, 2-(1H-Indol-2-yl)ethanamine (CAS: 496-42-4) represents a versatile scaffold with multiple therapeutic applications. Recent advances in its synthesis, coupled with a deeper understanding of its pharmacological mechanisms, position this compound as a valuable tool for drug discovery and chemical biology research. Future studies will likely focus on optimizing its drug-like properties and exploring additional biological targets, potentially leading to novel treatments for neurological disorders, infectious diseases, and other medical conditions.